Cas no 577-16-2 (2'-Methylacetophenone)

2'-Methylacetophenone Properties

Names and Identifiers

• 1-(o-Tolyl)ethanone
• 2-Acetyltoluene
• 2-Methylacetophenone
• 2'-Methylacetophenone
• 1-(2-METHYLPHENYL)ETHANONE
• 2’-Methylacetophenone
• 2-Methylacetophenone,2-Acetyltoluene
• o-Acetyltoluene
• o-Methylacetophenone
• Methyl o-tolyl ketone
• 2'-Methylacetylphenone
• Ethanone, 1-(2-methylphenyl)-
• Acetophenone, 2'-methyl-
• 1-o-tolylethanone
• Ethanone, 1-(methylphenyl)-
• 1-(2-methylphenyl)ethan-1-one
• YXWWHNCQZBVZPV-UHFFFAOYSA-N
• 23O5EV975S
• 1-acetyl-2-methylbenzene
• methyl tolyl ketone
• NSC84233
• 1-o-Tolyl-e
• +Expand

• MDL： MFCD00008734
• InChIKey： YXWWHNCQZBVZPV-UHFFFAOYSA-N
• Inchi： 1S/C9H10O/c1-7-5-3-4-6-9(7)8(2)10/h3-6H,1-2H3
• SMILES： O=C(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H]
• BRN： 907005

Computed Properties

• Exact Mass: 134.07300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Heavy Atom Count: 10
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.19760
• PSA: 17.07000
• Refractive Index: n20/D 1.5318(lit.)
• Water Partition Coefficient: Soluble in ethanol. Insoluble in water.
• Boiling Point: 214 °C(lit.)
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• FEMA: 3249
• Color/Form: Colorless liquid.
• Solubility: Soluble in ethanol, ether and benzene, slightly soluble or insoluble in water.
• Density: 1.026 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone